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Compound of Interest

Compound Name: N,N'-Methylenedistearamide

Cat. No.: B087082

This document provides essential safety and logistical information for the proper disposal of
N,N'-Methylenedistearamide (CAS No. 109-23-9). The following procedural guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and environmental protection.

Summary of Key Data

For quick reference, the following table summarizes the key identification and hazard
information for N,N'-Methylenedistearamide.
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Parameter Value Reference

Chemical Name N,N'-Methylenedistearamide [1]

Methylenebis(stearamide),
Synonyms N,N'-Methylenebis- [1]
octadecanamide

CAS Number 109-23-9 [1]
Molecular Formula C37H74N202 [1]
Molecular Weight 579.00 g/mol [2]

H413: May cause long lasting
Hazard Statement o [1][3]
harmful effects to aquatic life.

i ) P273: Avoid release to the
Disposal Precaution ) [3]
environment.

P501: Dispose of
contents/container to an
_ appropriate treatment and
Disposal Code ] o [3]
disposal facility in accordance
with applicable laws and

regulations.

Experimental Protocols for Disposal

While specific experimental protocols for the disposal of N,N'-Methylenedistearamide are not
detailed in the available literature, the recommended procedure is based on standard chemical
waste management practices, taking into account its environmental hazards. The primary
methods involve thermal destruction or secure landfilling by a licensed facility.

Methodology for Waste Disposal

The disposal of N,N'-Methylenedistearamide must be conducted in a manner that prevents
environmental contamination, particularly of aquatic ecosystems.

» Waste Collection and Storage:
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o Collect waste N,N'-Methylenedistearamide, including any contaminated materials from
spills, in suitable and tightly closed containers.[3]

o Label the containers clearly with the chemical name and associated hazards.

o Store the waste containers in a dry, cool, and well-ventilated area, away from incompatible
materials.[3]

o Disposal Route Selection:

o Prohibited Disposal: Do not discharge N,N'-Methylenedistearamide or its containers into
sewer systems, drains, or any water bodies.[3][4] This is due to its classification as
causing long-lasting harmful effects to aquatic life.[1][3]

o Recommended Disposal: The material should be disposed of by removal to a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[3] Contact
a licensed professional waste disposal service to arrange for its disposal.[5]

o Contaminated Packaging Disposal:

o Containers that held N,N'-Methylenedistearamide can be triple-rinsed (or the equivalent)
and offered for recycling or reconditioning.[3]

o Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.[3]

o For combustible packaging materials, controlled incineration with flue gas scrubbing is a
possible disposal method.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N,N'-
Methylenedistearamide.
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N,N'-Methylenedistearamide Disposal Workflow
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Caption: Disposal decision workflow for N,N'-Methylenedistearamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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